Cas no 1214384-41-4 ([2,3'-bipyridine]-4-carboxylic acid)

• Product Name: [2,3'-bipyridine]-4-carboxylic acid
• CAS No: 1214384-41-4
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD15476022
• CID: 4563310
• PubChem ID: 22317938
• Update Time: 2025-10-21

[2,3'-bipyridine]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [2,3-bipyridine]-4-carboxylic acid
• [2,3'-bipyridine]-4-carboxylic acid

• MDL： MFCD15476022
• Inchi： 1S/C11H8N2O2/c14-11(15)8-3-5-13-10(6-8)9-2-1-4-12-7-9/h1-7H,(H,14,15)
• InChI Key： ZGPKFTUSQWWSDH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)=NC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,3'-bipyridine]-4-carboxylic acid

Recent Advances in the Application of [2,3'-Bipyridine]-4-carboxylic Acid (CAS: 1214384-41-4) in Chemical Biology and Pharmaceutical Research

The compound [2,3'-bipyridine]-4-carboxylic acid (CAS: 1214384-41-4) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bipyridine core with a carboxylic acid functional group, has demonstrated significant potential in various applications, including medicinal chemistry, drug discovery, and chemical biology probes. Recent studies have explored its unique physicochemical properties and versatile binding capabilities, which make it particularly valuable for targeting specific biological pathways and protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of [2,3'-bipyridine]-4-carboxylic acid as a key building block for developing novel kinase inhibitors. The researchers demonstrated that modifications at the 4-carboxylic acid position could significantly enhance binding affinity to ATP-binding pockets of various kinases while maintaining selectivity. The compound's ability to form multiple hydrogen bonds and coordinate with metal ions was highlighted as particularly advantageous for targeting metalloenzymes, opening new avenues for cancer therapeutics development.

In the field of chemical biology, recent work has utilized [2,3'-bipyridine]-4-carboxylic acid as a versatile linker for creating bifunctional probes. A 2024 Nature Chemical Biology publication reported its successful application in PROTAC (proteolysis targeting chimera) development, where the compound served as an effective connector between E3 ligase ligands and target protein binders. The study emphasized the compound's optimal length and rigidity, which facilitated efficient ternary complex formation and subsequent protein degradation.

Pharmaceutical applications of [2,3'-bipyridine]-4-carboxylic acid have expanded significantly, with several patent applications filed in 2023-2024 for its derivatives as potential treatments for inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate inflammatory signaling pathways, particularly through interactions with NLRP3 inflammasome components, has attracted considerable attention from both academic and industrial researchers. Current clinical-stage candidates incorporating this scaffold show promising pharmacokinetic profiles and target engagement in preclinical models.

Recent synthetic methodology developments have also improved access to [2,3'-bipyridine]-4-carboxylic acid derivatives. A 2024 Advanced Synthesis & Catalysis paper described a novel palladium-catalyzed cross-coupling approach that enables efficient functionalization at multiple positions of the bipyridine core. These synthetic advances are expected to accelerate structure-activity relationship studies and facilitate the discovery of optimized drug candidates based on this scaffold.

Looking forward, the unique properties of [2,3'-bipyridine]-4-carboxylic acid position it as a valuable tool for addressing current challenges in drug discovery, particularly in the areas of protein-protein interaction inhibition and targeted protein degradation. Ongoing research is exploring its potential in covalent inhibitor design and as a component of novel drug delivery systems. As understanding of its structure-activity relationships deepens, this compound class is likely to play an increasingly important role in the development of next-generation therapeutics.